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The table below summarizes the available quantitative data on DBM-MMAF storage and handling,

primarily sourced from a commercial supplier's specifications [1].

Parameter Specification / Condition

CAS Number 1810001-93-4 [1]

Molecular Formula C₄₉H₇₄Br₂N₆O₁₁ [1]

Molecular Weight 1082.95 g/mol [1]

| Recommended Storage | Solid form: 4°C, protected from light [1]. Solution in DMSO: -80°C for 6

months; -20°C for 1 month (protected from light) [1]. | | Solubility (DMSO) | 200 mg/mL (184.68 mM) [1] |

DBM-MMAF Context and Experimental Insights

DBM-MMAF is an antibody-drug conjugate (ADC) linker-payload complex. It consists of a cytotoxic agent,

Monomethyl Auristatin F (MMAF), linked via a Dibromomaleimide (DBM) group [1] [2].

The DBM linker is a key feature. It is a bifunctional group designed to cross-link interchain cysteines on an

antibody, creating a homogeneous ADC with a drug-to-antibody ratio (DAR) of predominantly four [2].
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Studies comparing ADCs made with DBM-MMAF and conventional maleimide linkers (MC-MMAF) have

shown that the DBM-based conjugates offer several advantages [2]:

Improved Homogeneity: Creates a more uniform ADC product [2].
Enhanced Pharmacokinetics: Remains in circulation longer [2].

Superior In Vivo Efficacy: Shows better anti-tumor activity in mouse models [2].
Reduced Toxicity: Demonstrates a better safety profile [2].

The following diagram illustrates the basic workflow for creating and testing a DBM-based ADC:
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Workflow for creating and evaluating a DBM-based ADC.
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A Note on Information Availability and Future Research

The available information has some limitations. The provided storage data is from a commercial source

without detailed supporting stability studies [1]. The search results also lack the specific, step-by-step

experimental protocols for stability testing that you requested.

To deepen your investigation, you could:

Consult Regulatory Documents: Search for the Investigational New Drug (IND) application or
Chemistry, Manufacturing, and Controls (CMC) sections of regulatory filings for DBM-MMAF-based

ADCs, which contain comprehensive stability data.
Review Formulation Studies: Look for scientific papers focused specifically on the formulation and

forced degradation studies of auristatin-based linker-payloads.
Contact Suppliers Directly: Inquire with technical support at companies like MedChemExpress for

more detailed data or recommendations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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